Cas no 1213459-82-5 (Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate)

• Product Name: Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate
• CAS No: 1213459-82-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 4563226
• PubChem ID: 7175979
• Update Time: 2025-10-10

Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate
• (S)-methyl 3-amino-3-(2-methoxyphenyl)propanoate

• Inchi： 1S/C11H15NO3/c1-14-10-6-4-3-5-8(10)9(12)7-11(13)15-2/h3-6,9H,7,12H2,1-2H3/t9-/m0/s1
• InChI Key： DZLXYLGMAADKPH-VIFPVBQESA-N
• SMILES： O(C)C1C=CC=CC=1[C@H](CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 0.6
• Topological Polar Surface Area: 61.6

Additional information on Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate

Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate and Its Significance in Modern Chemical Research

Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate, a compound with the CAS number 1213459-82-5, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique (3S)-configuration and amino acid derivative structure, has garnered significant attention due to its potential applications in drug design and therapeutic interventions.

The molecular framework of Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate incorporates a combination of functional groups that make it a versatile intermediate in synthetic chemistry. The presence of the (2-methoxyphenyl) moiety introduces a hydrophobic aromatic ring, which can interact favorably with biological targets, while the amino group provides a site for further chemical modifications. These features are particularly valuable in the development of small-molecule inhibitors and chiral drugs, where precise control over stereochemistry is crucial.

Recent advancements in the field of medicinal chemistry have highlighted the importance of enantiopure compounds in achieving optimal pharmacological outcomes. The (S)-configuration of Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate aligns with this trend, as it allows for the design of enantiomerically pure derivatives that exhibit enhanced selectivity and reduced side effects. This has been particularly observed in studies involving G-protein coupled receptors (GPCRs), where chirality plays a pivotal role in determining binding affinity and efficacy.

In addition to its structural significance, Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate has been explored in the context of enzyme inhibition. The compound's ability to mimic natural substrates or interact with specific enzyme active sites makes it a promising candidate for developing novel therapeutic agents. For instance, research has demonstrated its potential in inhibiting enzymes involved in metabolic pathways relevant to inflammation and neurodegenerative diseases. These findings underscore the compound's versatility and its potential as a lead molecule for drug discovery.

The synthesis of Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate involves intricate chemical transformations that require precise control over reaction conditions. Techniques such as asymmetric synthesis and chiral resolution are often employed to achieve high enantiomeric purity. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing, making this compound more accessible for industrial applications.

From a computational chemistry perspective, Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights into binding mechanisms and pharmacophore optimization. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been instrumental in predicting the compound's behavior within complex biological systems.

The role of Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate in preclinical research is equally noteworthy. Preclinical studies have demonstrated its potential in various disease models, including cancer, cardiovascular disorders, and neurological conditions. By serving as a scaffold for structure-activity relationship (SAR) studies, this compound has helped researchers identify key structural features that contribute to its pharmacological activity. Such information is invaluable for designing next-generation drugs with improved efficacy and safety profiles.

As our understanding of biological pathways continues to evolve, the demand for specialized compounds like Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate is expected to grow. The compound's unique combination of structural features makes it a valuable tool for researchers exploring new therapeutic strategies. Whether used as an intermediate in drug synthesis or as a lead compound in medicinal chemistry campaigns, its contributions to scientific progress are undeniable.

In conclusion, Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate stands as a testament to the ingenuity of modern chemical research. Its molecular architecture, synthetic accessibility, and pharmacological potential make it a cornerstone in the development of innovative therapeutics. As we continue to uncover new applications for this compound, its impact on scientific discovery will undoubtedly be far-reaching.